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Compound of Interest

Compound Name: 3,4-Dihydro-2H-pyran

Cat. No.: B033191

Essential Safety and Handling Guide for 3,4-
Dihydro-2H-pyran
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for the handling of 3,4-
Dihydro-2H-pyran (DHP) in a laboratory setting. Adherence to these procedures is essential
for ensuring personal safety and maintaining a secure research environment.

1. Personal Protective Equipment (PPE)

The appropriate selection and consistent use of PPE are the first lines of defense against
chemical exposure. The following table summarizes the recommended PPE for handling 3,4-
Dihydro-2H-pyran.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b033191?utm_src=pdf-interest
https://www.benchchem.com/product/b033191?utm_src=pdf-body
https://www.benchchem.com/product/b033191?utm_src=pdf-body
https://www.benchchem.com/product/b033191?utm_src=pdf-body
https://www.benchchem.com/product/b033191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Required Equipment

Specifications and Remarks

Eye and Face Protection

Chemical safety goggles or a

face shield

Must be worn at all times when
handling DHP. Standard safety

glasses are not sufficient.[1][2]

Skin Protection

Chemical-resistant gloves

While specific breakthrough
times for DHP are not readily
available, butyl rubber or nitrile
gloves are generally
recommended for handling
ethers.[2] It is crucial to inspect
gloves for any signs of
degradation or contamination
before and after use.
Contaminated gloves should
be removed and disposed of

immediately.

Lab coat or chemical-resistant

apron

A flame-retardant lab coat is
recommended due to the
highly flammable nature of
DHP.

Respiratory Protection

Use in a well-ventilated area or

fume hood

Respiratory protection, such as
an organic vapor respirator,
should be used if ventilation is
inadequate or if there is a risk
of inhalation.[1][3]

2. Safe Handling and Operational Plan

3,4-Dihydro-2H-pyran is a highly flammable liquid and can form explosive peroxides upon

storage, especially when exposed to air.[2] A systematic approach to its handling is crucial for

safety.

2.1. Engineering Controls
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» Ventilation: All work with DHP must be conducted in a well-ventilated area, preferably within
a chemical fume hood.[2][3]

« Ignition Sources: DHP is highly flammable. All potential ignition sources, such as open
flames, hot plates, and spark-producing equipment, must be eliminated from the work area.
[1][3] Use non-sparking tools for transfers.[2][4]

« Static Discharge: Ground and bond containers when transferring the liquid to prevent static
electricity buildup.[4]

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.[2]

2.2. Procedural Steps for Handling

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work
area of any unnecessary items and potential ignition sources.

» Dispensing: Carefully dispense the required amount of DHP in a fume hood. Keep the
container tightly closed when not in use.

» During Use: Avoid contact with skin and eyes.[2] Do not breathe vapors.[1]

o After Handling: Wash hands thoroughly with soap and water after handling DHP, even if
gloves were worn.[1]

3. Disposal Plan

Proper disposal of 3,4-Dihydro-2H-pyran and its contaminated materials is critical to prevent
environmental contamination and ensure safety.

o Waste Collection: Collect waste DHP and any materials used for spill cleanup in a
designated, properly labeled, and sealed container.

o Waste Segregation: Do not mix DHP waste with other incompatible waste streams.

o Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal
company. Follow all local, state, and federal regulations for hazardous waste disposal.
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Burning in a chemical incinerator equipped with an afterburner and scrubber is a suitable
disposal method.[3]

4. Quantitative Data

The following table summarizes key quantitative data for 3,4-Dihydro-2H-pyran.

Property Value Source
CAS Number 110-87-2 [3]
Molecular Formula CsHsO [3]
Molecular Weight 84.12 g/mol [3]
Boiling Point 86 °C (187 °F) [3]
Melting Point -70 °C (-94 °F) [3]
Flash Point -15°C (4 °F) [5]
Density 0.922 g/mL [3]

Not established by OSHA,

Occupational Exposure Limits
NIOSH, or ACGIH

5. Experimental Protocol: Protection of an Alcohol using 3,4-Dihydro-2H-pyran

This protocol details a common application of DHP in organic synthesis: the protection of an
alcohol as a tetrahydropyranyl (THP) ether.[6][7]

5.1. Materials

Alcohol (1 equivalent)

3,4-Dihydro-2H-pyran (1.5 equivalents)

Pyridinium p-toluenesulfonate (PPTS) (0.05 equivalents)

Dichloromethane (CH2Clz2)
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o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask, magnetic stirrer, and stir bar

e Separatory funnel

e Rotary evaporator

5.2. Methodology

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve the alcohol (1 equivalent) in dichloromethane.

o Addition of Reagents: To the stirred solution, add 3,4-Dihydro-2H-pyran (1.5 equivalents)
followed by a catalytic amount of pyridinium p-toluenesulfonate (PPTS) (0.05 equivalents).

o Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) until the starting alcohol is consumed.

o Workup:

o Quench the reaction by adding saturated aqueous sodium bicarbonate solution to
neutralize the acidic catalyst.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3x).

o Combine the organic layers and wash with brine.
o Dry the organic layer over anhydrous sodium sulfate.

« |solation: Filter the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to obtain the crude THP-protected alcohol.
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 Purification: If necessary, purify the crude product by column chromatography on silica gel.

6. Visualizations

Safe Handling Workflow for 3,4-Dihydro-2H-pyran
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Caption: Workflow for the safe handling of 3,4-Dihydro-2H-pyran.

PPE Selection Logic for 3,4-Dihydro-2H-pyran
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Caption: Logic for PPE selection based on the hazards of DHP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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